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Compound Name: Quinoline-6-sulfonic acid

Cat. No.: B189126

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quinoline-6-sulfonic acid is an aromatic organic compound belonging to the quinoline family,
characterized by a sulfonic acid group attached to the sixth position of the quinoline ring. This
modification imparts specific chemical and physical properties that make it a compound of
interest in various chemical and pharmaceutical research areas. Its structural features suggest
potential applications as a building block in the synthesis of more complex molecules, including
novel drug candidates and functional materials. This technical guide provides a detailed
overview of the chemical properties, experimental protocols for its synthesis and analysis, and
a discussion of its potential role in biological signaling pathways.

Chemical and Physical Properties

Quinoline-6-sulfonic acid is a solid at room temperature with a predicted high melting point.
The presence of the sulfonic acid group significantly influences its solubility, making it more
soluble in aqueous solutions compared to the parent quinoline molecule. The key chemical and
physical properties are summarized in the table below.
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Property Value Reference

Molecular Formula CoH7NOsS [1]

Molecular Weight 209.22 g/mol [1]

CAS Number 65433-95-6 [1]

Appearance Solid (predicted)

Melting Point >300 °C (decomposes)

Density 1.62 g/cm3 (predicted)

pKa -0.88 + 0.40 (predicted)

LogP 0.2 (predicted) [1]

Solubility Soluble in water [2]

IUPAC Name quinoline-6-sulfonic acid [1]

SMILES C1=CC2=C(C=C(C=C2)S(=0) ]
(=0)O)N=C1
INChl=1S/C9H7NO3S/c11-

InChl 14(12,13)8-3-4-9-7(6-8)2-1-5- [1]

10-9/h1-6H,(H,11,12,13)

Experimental Protocols
Synthesis of Quinoline-6-sulfonic Acid

The primary method for the synthesis of quinoline-6-sulfonic acid is the direct sulfonation of
quinoline. The position of the sulfonic acid group on the quinoline ring is highly dependent on
the reaction temperature. To favor the formation of the 6-sulfonic acid isomer, the reaction
should be carried out at a high temperature.[2][3]

Materials:
e Quinoline

e Fuming sulfuric acid (oleum, 20-30% SO3)
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e Ice

« Distilled water

e Sodium hydroxide (for neutralization, if necessary)
Procedure:

 In a reaction vessel equipped with a stirrer and a thermometer, carefully add quinoline to
fuming sulfuric acid with constant stirring. The reaction is exothermic and should be
controlled by external cooling if necessary.

» Heat the reaction mixture to 300 °C and maintain this temperature for several hours.[2][3]
The progress of the reaction can be monitored by techniques such as thin-layer
chromatography (TLC) or high-performance liquid chromatography (HPLC).

 After the reaction is complete, cool the mixture to room temperature.

o Carefully pour the reaction mixture onto crushed ice with vigorous stirring. This will
precipitate the quinoline-6-sulfonic acid.

« Filter the precipitate and wash it with cold distilled water to remove any remaining acid.

e The crude product can be further purified by recrystallization from water or a suitable organic
solvent.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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